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Compound of Interest

Compound Name: zinc,;cyanamide

Cat. No.: B13746235

This guide provides critical safety protocols and logistical procedures for researchers,
scientists, and drug development professionals handling zinc cyanamide. Adherence to these
guidelines is essential to mitigate the significant health risks associated with this compound.
Zinc cyanamide is acutely toxic if inhaled, ingested, or in contact with skin and requires
meticulous handling in a controlled laboratory environment.[1][2][3][4]

Hazard and Exposure Data

Proper handling is predicated on understanding the substance's primary hazards. Zinc
cyanamide is fatal if swallowed, inhaled, or absorbed through the skin.[1][2] Contact with acids

liberates highly toxic hydrogen cyanide gas.[1][2][5] It is also very toxic to aquatic life with long-
lasting effects.[1][2]
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Parameter Value Source /| Regulation

CAS Number 557-21-1 Safety Data Sheets[1][2][5]
Regulation (EC) No

GHS Hazard Statements H300, H310, H330, H410
1272/2008[1]

) Regulation (EC) No

Signal Word Danger
1272/2008[1]

US EPA Hazardous Waste No.  P121 RCRA P-Series[5]

o American Industrial Hygiene
Exposure Limit (AIHA) 20 mg/m3

Association[6]

Operational Plan: Handling and Storage

A systematic approach is mandatory for all procedures involving zinc cyanamide. All handling
should occur within a designated area equipped for hazardous materials.

Required Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is the first line of defense against exposure. Never handle
zinc cyanamide without the following equipment:[7]

o Respiratory Protection: A NIOSH/MSHA-approved full-facepiece respirator with appropriate
cartridges for dusts and acid gases is required when dusts may be generated.[5] For higher
concentrations or emergency situations, a self-contained breathing apparatus (SCBA) is
necessary.[5][8]

o Eye and Face Protection: Chemical safety goggles and a full-face shield are mandatory to
protect against splashes and dust.[1][9]

» Skin and Body Protection:

o Gloves: Wear impervious, chemical-resistant gloves (e.g., Butyl or Neoprene rubber).
Always inspect gloves for integrity before use.[2][10]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/115_892989734_ZINCCYANIDECASNO557-21-1MSDS.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Zine-Cyanide.pdf
https://pim-resources.coleparmer.com/sds/08598.pdf
https://www.cdhfinechemical.com/images/product/msds/115_892989734_ZINCCYANIDECASNO557-21-1MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/115_892989734_ZINCCYANIDECASNO557-21-1MSDS.pdf
https://pim-resources.coleparmer.com/sds/08598.pdf
https://sdfine.com/media/catalog/product/attachment/40608MSDS.pdf
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://pim-resources.coleparmer.com/sds/08598.pdf
https://pim-resources.coleparmer.com/sds/08598.pdf
https://www.fishersci.at/store/msds?partNumber=11466840&productDescription%3DZINC+CYANIDE%2C+98%25+25G&countryCode=AT&language=en
https://www.cdhfinechemical.com/images/product/msds/115_892989734_ZINCCYANIDECASNO557-21-1MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5505_msds.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/Zine-Cyanide.pdf
https://archive.cdc.gov/www_cdc_gov/niosh/ncpc/azncpc.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13746235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Lab Coat/Suit: A chemical-resistant lab coat or a disposable protective suit is required.[6]
[11] For significant exposure risks, a fully protective impervious suit should be worn.[2][9]

o Footwear: Chemical-resistant, steel-toed boots or shoes are recommended.[11]

o Safety Equipment: An eyewash station and a safety shower must be immediately accessible
in the work area.[9]

Step-by-Step Handling Protocol

e Preparation:

[¢]

Ensure the work area is a properly operating chemical fume hood with an average face
velocity of at least 100 feet per minute.[2]

[e]

Verify that all required PPE is available, inspected, and correctly worn.

[e]

Keep all incompatible materials, especially acids, far from the handling area.[5][8]

o

Have spill cleanup materials and designated, labeled waste containers ready.
e Handling the Compound:

o Handle zinc cyanamide as a solid to minimize dust generation. Avoid actions like shaking
or crushing that create airborne particles.[1][8]

o Use tools (spatulas, scoops) designated solely for zinc cyanamide handling to prevent
cross-contamination.

o When weighing, do so within the fume hood or a ventilated balance enclosure.
o Keep containers tightly sealed when not in use.[2][5][6]

e Post-Handling:
o Thoroughly decontaminate the work surface and any equipment used.

o Remove PPE carefully, avoiding self-contamination. Contaminated clothing should be
laundered separately or disposed of as hazardous waste.[6]
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o Wash hands and any exposed skin thoroughly with soap and water immediately after
handling, before breaks, and at the end of the workday.[1][6]

o Do not eat, drink, or smoke in the handling area.[6][8]

Storage Requirements

e Store in a cool, dry, and well-ventilated area.[6][8]
o Keep containers securely sealed and clearly labeled.[6]
» Store locked up, accessible only to authorized personnel.[6][8]

o Crucially, store away from acids and strong oxidizing agents to prevent the release of
hydrogen cyanide gas.[2][5]

Disposal Plan

Waste generation, collection, and disposal must comply with all local, state, and federal
regulations.

Waste Collection

 All solid waste contaminated with zinc cyanamide (e.g., disposable PPE, paper towels,
contaminated solids) must be collected in a dedicated, clearly labeled, and sealed hazardous
waste container.[6]

e Do not mix zinc cyanamide waste with other chemical waste streams, particularly acidic
waste.[2]

» Surplus or non-recyclable solutions should be handled by a licensed disposal company.[1]

Disposal Procedure

e Zinc cyanamide is classified as a hazardous waste (RCRA P-Series: P121).[5]

» Arrange for disposal through your institution's environmental health and safety (EHS) office
or a licensed hazardous waste disposal contractor.
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e Do not attempt to treat the waste unless you are specifically trained and equipped for
cyanide destruction processes.

e Never discharge zinc cyanamide or its waste into drains or the environment.[1][5][8]

Emergency and First Aid Procedures

Immediate action is critical in the event of an exposure.

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration (avoiding mouth-to-mouth). Seek immediate medical attention.[3]

[5]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3][5]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[4][5]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[3][5]

Workflow for Safe Handling of Zinc Cyanamide

The following diagram outlines the critical steps and decision points for safely managing zinc
cyanamide from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of zinc cyanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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